2-Methyl-4-(2-pyridin-4-ylethyl)morpholine

• IUPAC Name: 2-methyl-4-(2-pyridin-4-ylethyl)morpholine
• InChI: InChI=1S/C12H18N2O/c1-11-10-14(8-9-15-11)7-4-12-2-5-13-6-3-12/h2-3,5-6,11H,4,7-10H2,1H3
• InChI Key: LHBBBQGEPJKVCI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)CCC2=CC=NC=C2
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

2-Methyl-4-(2-pyridin-4-ylethyl)morpholine (MPEM) is a chemical compound that belongs to the class of morpholine derivatives. It has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and drug discovery.

Mechanism of Action

2-Methyl-4-(2-pyridin-4-ylethyl)morpholine acts as a positive allosteric modulator of mGluR5 by binding to a site on the receptor that is distinct from the glutamate binding site. This results in an increase in the activity of the receptor, leading to enhanced synaptic plasticity and cognitive function.
2-Methyl-4-(2-pyridin-4-ylethyl)morpholine acts as an inhibitor of CK2 by binding to the ATP-binding site of the enzyme. This results in a decrease in the activity of CK2, leading to inhibition of cell proliferation and survival in cancer cells.
Biochemical and Physiological Effects:
2-Methyl-4-(2-pyridin-4-ylethyl)morpholine has been shown to enhance cognitive function and memory in animal models. It has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine is its specificity for mGluR5 and CK2, which makes it a useful tool for studying the role of these proteins in various biological processes. However, one limitation of 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine. One area of research is the development of novel drugs targeting mGluR5 and CK2 based on the structure of 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine. Another area of research is the investigation of the role of mGluR5 and CK2 in various diseases and disorders, such as Alzheimer's disease and cancer. Additionally, the development of more soluble forms of 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine could improve its utility as a research tool.

Synthesis Methods

The synthesis of 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine involves the reaction of 2-methyl-4-chloromorpholine with 2-pyridin-4-ylethylamine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as acetonitrile or dimethylformamide. The resulting product is purified by column chromatography to obtain pure 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine.

Scientific Research Applications

2-Methyl-4-(2-pyridin-4-ylethyl)morpholine has been extensively studied for its potential therapeutic applications in various fields. In neuroscience, 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine has been shown to enhance cognitive function and memory in animal models. It acts as a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in synaptic plasticity and learning and memory processes.
In cancer research, 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine has been shown to inhibit the growth and proliferation of cancer cells. It acts as an inhibitor of the protein kinase CK2, which is overexpressed in many types of cancer and is involved in cell proliferation and survival.
In drug discovery, 2-Methyl-4-(2-pyridin-4-ylethyl)morpholine has been used as a lead compound for the development of novel drugs targeting mGluR5 and CK2.